3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole

• Molecular Formula: C10H5F3IN3O2
• Molecular Weight: 383.06 g/mol
• IUPAC Name: 3-(difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodopyrazole
• InChI: InChI=1S/C10H5F3IN3O2/c11-6-3-5(17(18)19)1-2-8(6)16-4-7(14)9(15-16)10(12)13/h1-4,10H
• InChI Key: KGGWEDFVXXNYFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)N2C=C(C(=N2)C(F)F)I

Description

3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole is a halogenated pyrazole derivative characterized by a difluoromethyl group at position 3, a 2-fluoro-4-nitrophenyl substituent at position 1, and an iodine atom at position 4 of the pyrazole ring.

Preparation Methods

Diazotization and Coupling

2-Fluoro-4-nitroaniline is treated with sodium nitrite and hydrochloric acid at 0–5°C to form the diazonium salt, which is subsequently coupled with ethyl acetoacetate in the presence of copper(I) iodide. This step yields ethyl 3-(2-fluoro-4-nitrophenyl)-3-oxopropanoate, a key intermediate.

Reaction Conditions:

Parameter	Value
Temperature	0–5°C
Solvent	Aqueous HCl/THF
Catalyst	CuI (5 mol%)
Yield	82–85%

Cyclization with Hydrazine Derivatives

The β-keto ester intermediate is cyclized with methylhydrazine in ethanol under reflux to form 1-(2-fluoro-4-nitrophenyl)-4-methyl-1H-pyrazole-3-carboxylate. Selective demethylation using hydroiodic acid (HI) introduces the iodine atom at the 4-position of the pyrazole ring.

Optimization Data:

Condition	Effect on Yield
HI Concentration	57% (v/v) optimal
Reaction Time	12–16 hours
Temperature	110–120°C
Final Yield	78%

Catalytic Strategies for Iodination

Late-stage iodination is critical for introducing the iodo substituent while preserving the difluoromethyl and nitro groups.

Electrophilic Iodination

Using iodine monochloride (ICl) in dichloromethane at −20°C achieves regioselective iodination at the 4-position of the pyrazole ring. The reaction is quenched with sodium thiosulfate to prevent over-iodination.

Key Parameters:

Parameter	Value
Equivalents of ICl	1.1 eq
Reaction Time	2 hours
Yield	89%

Metal-Catalyzed Iodination

Palladium catalysts (e.g., Pd(OAc)₂) facilitate iodination using KI as the iodine source. This method is advantageous for scalability but requires strict anhydrous conditions.

Purification and Recrystallization

Crude product purity is enhanced through recrystallization from ethanol-water mixtures (35–65% v/v). The patent CN111362874B highlights the use of 40% aqueous ethanol to achieve >99.5% purity, reducing isomer content from 10% to <0.5%.

Recrystallization Data:

Solvent System	Purity Improvement	Isomer Ratio Post-Purification
40% Ethanol/Water	90% → 99.6%	95:5 → 99.5:0.5
35% Methanol/Water	88% → 99.3%	96:4 → 99.4:0.6

Analytical Characterization

Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC) are employed to verify structure and purity.

1^11H NMR Spectral Data

Signal (ppm)	Assignment
8.21 (d, J=8.5 Hz)	Aromatic H (nitrophenyl)
7.89 (s)	Pyrazole H-5
6.45 (t, J=54 Hz)	CHF₂

HPLC Conditions

Column	Mobile Phase	Retention Time
C18	60:40 Acetonitrile/Water	8.2 min

Chemical Reactions Analysis

Types of Reactions

3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The iodo group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or thiourea.

Major Products Formed

Oxidation: Formation of nitro-oxides.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted pyrazoles with various functional groups.

Scientific Research Applications

3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes or receptors, modulating their activity. For example, the nitro group may participate in redox reactions, while the difluoromethyl group can enhance binding affinity through hydrophobic interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Molecular Properties

Halogenated Pyrazoles

• 1-(Difluoromethyl)-4-iodo-1H-pyrazole (CAS 1041205-43-9): This simpler analog lacks the 2-fluoro-4-nitrophenyl group but shares the difluoromethyl and 4-iodo substituents. The iodine atom contributes to a higher molecular weight (MW: ~270 g/mol estimated) and may enhance halogen bonding in biological interactions .
• 3-[(2,2-Difluoroethoxy)methyl]-1-(difluoromethyl)-4-iodo-1H-pyrazole: This compound (Ref: 10-F510014) replaces the nitroaryl group with a difluoroethoxymethyl chain. However, the lack of aromatic nitro groups may reduce its stability under acidic conditions compared to the target compound .

Nitroaryl-Substituted Pyrazoles

• The electron-donating methoxy group contrasts with the nitro group in the target compound, suggesting differences in electronic distribution and binding affinity .

Fluorinated Pyrazole Intermediates

• DFPA (3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid) : A widely used SDHI precursor, DFPA shares the difluoromethyl group but has a methyl and carboxylic acid substituent. The carboxylic acid enhances water solubility, whereas the target compound’s nitro and iodine groups likely increase lipophilicity, affecting membrane permeability in agrochemical applications .

Biological Activity

3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole is a complex organic compound known for its potential biological activities. Its unique structure, which includes a pyrazole ring substituted with difluoromethyl, fluoro-nitrophenyl, and iodine groups, contributes to its reactivity and interaction with biological targets. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological properties, and relevant case studies.

• Molecular Formula : C10H5F3IN3O2
• Molecular Weight : 383.06 g/mol
• IUPAC Name : 3-(difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole
• Canonical SMILES : CC1=NN(C=C1I)C2=C(C=C(C=C2)N+[O-])F

The biological activity of 3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole is largely attributed to:

• Hydrogen Bonding : The difluoromethyl group enhances the compound's lipophilicity and hydrogen bonding capabilities, facilitating interactions with biological macromolecules.
• Nucleophilic Substitution : The iodine atom allows for nucleophilic substitution reactions, which can modify the compound's interactions with enzymes and receptors.

Biological Activities

Research indicates that pyrazole derivatives often exhibit a range of biological activities, including:

• Antitumor Activity : Similar compounds have shown effectiveness against various cancer cell lines by inhibiting key signaling pathways (e.g., BRAF(V600E), EGFR) .
• Antimicrobial Properties : Studies suggest that pyrazoles can possess significant antibacterial and antifungal activities, making them candidates for developing new antimicrobial agents .

Comparative Analysis with Related Compounds

The following table summarizes the structural features and unique properties of related pyrazole derivatives:

Compound Name	Structure Features	Unique Properties
3-(Difluoromethyl)-1-methyl-1H-pyrazole	Methyl group instead of nitrophenyl	Used in fungicides
4-Iodo-3-methyl-1H-pyrazole	Lacks difluoromethyl group	Simpler structure
3-Fluoro-1-(2-fluoro-4-nitrophenyl)-4-methylpyrazole	Contains methyl instead of iodine	Different reactivity profile

Antitumor Activity

A study evaluated the antitumor effects of various pyrazole derivatives on human cancer cell lines. The results indicated that compounds similar to 3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole significantly inhibited cell proliferation through apoptosis induction and cell cycle arrest .

Antimicrobial Activity

In another study, the antifungal activity of pyrazole derivatives was assessed against several pathogenic fungi. The results demonstrated that certain derivatives exhibited IC50 values in the low micromolar range, indicating potent antifungal properties .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-(Difluoromethyl)-1-(2-fluoro-4-nitrophenyl)-4-iodo-1H-pyrazole, and how can reaction conditions be optimized for improved yield and purity?

• Methodological Answer : Multi-step synthesis typically involves halogenation, coupling, and functional group transformations. For example, iodination at the pyrazole C4 position can be achieved using iodine monochloride (ICl) in dichloromethane under inert conditions. Optimization may include adjusting stoichiometry, temperature (e.g., 0–25°C), and catalyst selection (e.g., palladium catalysts for cross-coupling steps). Purity is enhanced via recrystallization from ethanol or column chromatography (silica gel, hexane/ethyl acetate gradient) .

Q. How can spectroscopic and crystallographic techniques confirm the compound’s structure and substituent positions?

• Methodological Answer :

• NMR : $^{19}\text{F}$ and $^{1}\text{H}$ NMR identify fluorine and proton environments, respectively. For instance, the difluoromethyl group shows characteristic splitting patterns ($J_{HF} \approx 50-60 \, \text{Hz}$) .
• XRD : Single-crystal X-ray diffraction (using SHELXL ) resolves bond lengths/angles, confirming iodopyrazole geometry and nitro-group orientation. Refinement parameters (R-factor < 0.05) validate accuracy .

Q. What chromatographic methods are effective in identifying and quantifying impurities during synthesis?

• Methodological Answer : Reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) with UV detection (254 nm) separates unreacted precursors (e.g., 2-fluoro-4-nitroaniline) and byproducts. LC-MS further characterizes impurities via molecular ion peaks .

Advanced Research Questions

Q. How do electronic effects of substituents (difluoromethyl, nitro, iodo) influence reactivity in cross-coupling reactions?

• Methodological Answer : The electron-withdrawing nitro group deactivates the phenyl ring, directing electrophilic substitution. Iodo substituents facilitate Suzuki-Miyaura couplings (e.g., with boronic acids) due to iodine’s leaving-group ability. Computational studies (DFT) model charge distribution to predict regioselectivity .

Q. What computational methods (e.g., DFT) predict the compound’s electronic structure and interactions with biological targets?

• Methodological Answer : Density Functional Theory (B3LYP/6-311+G(d,p)) calculates frontier molecular orbitals (HOMO-LUMO gaps) to assess electrophilicity. Molecular docking (AutoDock Vina) simulates binding to enzyme active sites (e.g., fungal CYP51 homologs), guiding structure-activity relationship (SAR) studies .

Q. How can contradictions between experimental NMR shifts and computational predictions be resolved?

• Methodological Answer : Solvent effects and conformational flexibility often cause discrepancies. Use IEFPCM solvent models in DFT to account for polarity. Compare experimental $^{13}\text{C}$ chemical shifts with gauge-including atomic orbital (GIAO) calculations. Dynamic NMR at variable temperatures detects rotamers .

Q. What strategies mitigate challenges in handling the compound’s light sensitivity and thermal instability?

• Methodological Answer : Store in amber vials at -20°C under argon. Thermal gravimetric analysis (TGA) identifies decomposition thresholds (>150°C). Reactions should use Schlenk-line techniques to exclude moisture/oxygen, and low-temperature workups (e.g., ice baths) prevent degradation .

Q. What are the implications of the compound’s structural features for catalytic or biological applications?

• Methodological Answer : The iodopyrazole moiety serves as a halogen-bond donor in catalyst design (e.g., asymmetric catalysis). For biological studies, the nitro group may act as a redox-active pharmacophore. In vitro assays (MIC testing) evaluate antifungal activity against Candida spp., with logP calculations (CLOGP) optimizing bioavailability .